Cas no 1226436-69-6 (4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide)
4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide
- 1226436-69-6
- 4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide
- 4-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)benzamide
- F5954-0132
- VU0528846-1
- 4-[(7-phenylpyrazolo[3,4-d]triazin-4-yl)amino]benzamide
- AKOS024528291
-
- Inchi: 1S/C17H13N7O/c18-15(25)11-6-8-12(9-7-11)20-16-14-10-19-24(17(14)22-23-21-16)13-4-2-1-3-5-13/h1-10H,(H2,18,25)(H,20,21,22)
- InChI Key: ZTIXLDKBBVJDIL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)NC1=C2C=NN(C3C=CC=CC=3)C2=NN=N1)N
Computed Properties
- Exact Mass: 331.11815806g/mol
- Monoisotopic Mass: 331.11815806g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 112Ų
4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5954-0132-2μmol |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-5μmol |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-10μmol |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-20μmol |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-1mg |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-2mg |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-3mg |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-4mg |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-5mg |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5954-0132-10mg |
4-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)benzamide |
1226436-69-6 | 10mg |
$79.0 | 2023-09-09 |
4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide
4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide: A Promising Compound in Pharmaceutical Research
4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide is a novel synthetic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research. This compound, identified by the CAS number 1226436-69-6, represents a breakthrough in the development of multifunctional small molecules for therapeutic applications. Its chemical framework combines elements of pyrazole and triazine rings, creating a hybrid structure with potential for diverse biological activities.
Recent studies have highlighted the 7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl moiety as a key structural feature contributing to the compound's pharmacological properties. The introduction of a phenyl group at the 7-position of the pyrazole ring enhances molecular stability and modulates interactions with biological targets. This structural modification is particularly relevant in the context of drug design, where subtle changes can significantly impact efficacy and selectivity.
The 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide molecule exhibits a complex three-dimensional architecture that allows for multiple points of interaction with cellular receptors. This property is critical in the development of drugs targeting complex diseases such as cancer and neurodegenerative disorders. The compound's ability to engage multiple pathways simultaneously makes it a compelling candidate for multi-target therapy strategies.
Advancements in computational chemistry have enabled researchers to predict the compound's behavior in biological systems. Molecular docking studies suggest that the 7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl group may form hydrogen bonds with key residues in target proteins, enhancing its binding affinity. These findings align with recent trends in rational drug design, where structure-based approaches are increasingly used to optimize therapeutic agents.
Experimental evidence from preclinical studies indicates that the 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide compound demonstrates promising antitumor activity. In vitro assays have shown its ability to inhibit the proliferation of cancer cell lines, particularly those expressing specific receptor targets. These results are consistent with the growing interest in developing targeted therapies for oncology applications.
Recent research has also explored the compound's potential in neuropharmacology. Studies suggest that the 7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl structure may interact with neurotransmitter systems, offering new possibilities for the treatment of neurological disorders. This dual functionality makes the compound a valuable asset in the quest for innovative therapeutic solutions.
The synthesis of 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide involves a series of well-defined chemical reactions that have been optimized for scalability and efficiency. Modern synthetic methodologies, including microwave-assisted techniques and catalytic processes, have been employed to enhance the yield and purity of the final product. These advancements reflect the broader trend in pharmaceutical chemistry toward more sustainable and efficient manufacturing processes.
Pharmacokinetic studies of the compound have revealed favorable properties that support its potential as a therapeutic agent. The molecule exhibits good solubility and stability under physiological conditions, which are critical factors in drug development. These characteristics make it suitable for various routes of administration, including oral and injectable formulations.
Current research is focused on understanding the molecular mechanisms underlying the compound's biological effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) have been used to elucidate its interactions with biological targets. These findings contribute to the growing body of knowledge in the field of medicinal chemistry and provide insights into the design of future therapeutic agents.
The 7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl group in 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide has been shown to modulate the activity of several enzymes and receptors. This property is particularly relevant in the context of drug discovery, where the ability to fine-tune molecular interactions is essential for developing effective therapies.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide as a potential therapeutic agent. These partnerships leverage cutting-edge technologies and expertise to overcome challenges in drug development and bring innovative treatments to market.
As research into 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide progresses, its potential applications are expanding. The compound's unique properties make it a promising candidate for the development of drugs targeting a wide range of diseases. Continued investigation into its biological mechanisms will be crucial in realizing its full therapeutic potential.
The study of 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide exemplifies the dynamic nature of modern pharmaceutical research. As new technologies and methodologies emerge, they provide researchers with powerful tools to explore the properties and applications of complex molecules. This ongoing innovation is essential for advancing the field of medicinal chemistry and improving patient outcomes.
Looking ahead, the development of 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide is likely to benefit from further interdisciplinary research. The integration of computational modeling, experimental validation, and clinical testing will be critical in translating this compound into practical therapeutic solutions. These efforts will continue to shape the future of drug discovery and development.
Overall, the 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide compound represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject of ongoing research. As scientists continue to explore its properties, the compound may pave the way for new therapeutic strategies and improved patient care.
For more information on the latest developments in the study of 4-({7-phenyl-7H-pyrazolo[3,4-d]1,2,3triazin-4-yl}amino)benzamide, please refer to recent publications in leading scientific journals and industry reports. These resources provide valuable insights into the current state of research and future directions in this promising area of pharmaceutical science.
1226436-69-6 (4-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)